Cas no 832734-99-3 (Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(6-methyl-3-pyridinyl)-)

• Product Name: Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(6-methyl-3-pyridinyl)-
• CAS No: 832734-99-3
• MF: C₂₀H₂₆N₄O
• MW: 338.446644306183
• CID: 673929
• PubChem ID: 11279184
• Update Time: 2025-04-19

Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(6-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(6-methyl-3-pyridinyl)-
• 2-(1-cyclopentylpiperidin-4-yl)oxy-5-(6-methylpyridin-3-yl)pyrimidine
• 832734-99-3
• SCHEMBL2536731
• DTXSID20461058

• Inchi： 1S/C20H26N4O/c1-15-6-7-16(12-21-15)17-13-22-20(23-14-17)25-19-8-10-24(11-9-19)18-4-2-3-5-18/h6-7,12-14,18-19H,2-5,8-11H2,1H3
• InChI Key： VNDXDJRTBQULCK-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=NC(C)=CC=2)=CN=1)C1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 338.21066147g/mol
• Monoisotopic Mass: 338.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.1Ų